N-(2-Amino-1-naphthalen-2-ylethyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide;hydrochloride

• IUPAC Name: N-(2-amino-1-naphthalen-2-ylethyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide;hydrochloride
• InChI: InChI=1S/C20H23N3O2.ClH/c1-12(19-13(2)23-25-14(19)3)20(24)22-18(11-21)17-9-8-15-6-4-5-7-16(15)10-17;/h4-10,12,18H,11,21H2,1-3H3,(H,22,24);1H
• InChI Key: HUBHVLVXORXODZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(C)C(=O)NC(CN)C2=CC3=CC=CC=C3C=C2.Cl
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

N-(2-Amino-1-naphthalen-2-ylethyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide;hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O2 and its molecular weight is 373.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study by Evren, Yurttaş, and Yılmaz-Cankilic (2020) focused on the synthesis of novel N-(naphthalen-1-yl)propanamide derivatives, exploring their antimicrobial activities. These compounds displayed notable activity against various bacteria and fungi species, with certain derivatives exhibiting antifungal activity comparable to ketoconazole and anti-gram-positive bacterial activity at levels half as potent as chloramphenicol (Evren, Yurttaş, & Yılmaz-Cankilic, 2020). Another study highlighted the synthesis and evaluation of aminothiazoles and related derivatives containing a naproxenoyl moiety, which were tested for their anti-inflammatory properties (Thabet, Helal, Salem, & Abdelaal, 2011).

Anticancer Applications

Research into the anticancer activity of novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, incorporating various moieties such as semicarbazide and thiosemicarbazide, revealed that some compounds were more cytotoxic against human glioblastoma U-87 than MDA-MB-231 cell lines, with one compound identified as particularly active against glioblastoma U-87 (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Synthesis and Photophysical Properties

The synthesis of fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives from intermediate 1-amino-3-(1,3-benzoxazol-2-yl)naphthalen-2-ol was explored, revealing their significant fluorescence and potential for antimicrobial applications (Phatangare, Borse, Padalkar, Patil, Gupta, Umape, & Sekar, 2013). Additionally, the fluorescence derivatization of amino acids for potential biological assays was investigated, demonstrating the strong fluorescence and utility of these derivatives in physiological conditions (Frade, Barros, Moura, & Gonçalves, 2007).